N-(2-ethoxyphenyl)-3-(2-fluorobenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-[(2-fluorobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H19FN2O4/c1-2-30-20-14-8-6-12-18(20)26-24(29)22-21(16-10-4-7-13-19(16)31-22)27-23(28)15-9-3-5-11-17(15)25/h3-14H,2H2,1H3,(H,26,29)(H,27,28)
• InChI Key: YMKYXUWTKBLBDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C24H19FN2O4
• Molecular Weight: 418.4 g/mol

Description

N-(2-ethoxyphenyl)-3-(2-fluorobenzamido)benzofuran-2-carboxamide, also known as EFBC, is a synthetic compound that has been studied for its potential application in scientific research. EFBC is a benzofuran derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for future research.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related benzofuran compounds involves complex chemical reactions aiming to explore their potential in medicinal chemistry and material science. For instance, the synthesis of novel benzodifuranyl derivatives, as reported by Abu‐Hashem et al. (2020), demonstrates the chemical versatility of benzofuran compounds. These compounds were evaluated for their anti-inflammatory and analgesic properties, showcasing the broader application of benzofuran derivatives in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological Applications

Although the direct studies on “N-(2-ethoxyphenyl)-3-(2-fluorobenzamido)benzofuran-2-carboxamide” are limited, research on similar benzofuran derivatives indicates their significant pharmacological potential. For example, Marriott et al. (2012) synthesized benzofuran-2-carboxamide ligands showing high affinity for sigma receptors, which are relevant in neuropharmacology and could lead to new treatments for various neurological disorders (Marriott, Morrison, Moore, Olubajo, & Stewart, 2012).